MFCD05744824

• IUPAC Name: 1-benzyl-3-(3-hydroxy-4-methylanilino)-4-phenylsulfanylpyrrole-2,5-dione
• InChI: InChI=1S/C24H20N2O3S/c1-16-12-13-18(14-20(16)27)25-21-22(30-19-10-6-3-7-11-19)24(29)26(23(21)28)15-17-8-4-2-5-9-17/h2-14,25,27H,15H2,1H3
• InChI Key: LFFFMNTUZMIKIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C(C(=O)N(C2=O)CC3=CC=CC=C3)SC4=CC=CC=C4)O
• Molecular Formula: C24H20N2O3S
• Molecular Weight: 416.5 g/mol

Description

The compound identified as “MFCD05744824” is a chemical substance with unique properties and applications. It is known for its specific molecular structure and reactivity, making it valuable in various scientific and industrial fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD05744824” involves several steps, starting with the selection of appropriate starting materials. The reaction conditions typically include controlled temperatures, specific solvents, and catalysts to ensure the desired product is obtained with high purity and yield. The exact synthetic route may vary depending on the desired application and scale of production.

Industrial Production Methods

In industrial settings, the production of “this compound” is optimized for efficiency and cost-effectiveness. This often involves large-scale reactors, continuous flow processes, and advanced purification techniques to ensure consistent quality and supply.

Chemical Reactions Analysis

Types of Reactions

“MFCD05744824” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include acids, bases, solvents, and catalysts. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway and conditions. These products can include various derivatives of “this compound” with different functional groups and properties.

Scientific Research Applications

“MFCD05744824” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis, catalysis, and material science.

Biology: It plays a role in biochemical assays, enzyme studies, and cellular research.

Medicine: It is investigated for its potential therapeutic effects, including its role in drug development and pharmacology.

Industry: It is utilized in the production of specialty chemicals, polymers, and advanced materials.

Mechanism of Action

The mechanism of action of “MFCD05744824” involves its interaction with specific molecular targets and pathways. This can include binding to enzymes, receptors, or other biomolecules, leading to changes in cellular processes and functions. The exact mechanism may vary depending on the application and context of use.